4-(4-bromophenyl)-6-phenyl-2-(1-piperazinyl)pyrimidine

• IUPAC Name: 4-(4-bromophenyl)-6-phenyl-2-piperazin-1-ylpyrimidine
• InChI: InChI=1S/C20H19BrN4/c21-17-8-6-16(7-9-17)19-14-18(15-4-2-1-3-5-15)23-20(24-19)25-12-10-22-11-13-25/h1-9,14,22H,10-13H2
• InChI Key: OBHGWGBZEOACKV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=NC(=CC(=N2)C3=CC=C(C=C3)Br)C4=CC=CC=C4
• Molecular Formula: C20H19BrN4
• Molecular Weight: 395.3 g/mol

Description

“4-(4-bromophenyl)-6-phenyl-2-(1-piperazinyl)pyrimidine” is a chemical compound with the molecular formula C17H19BrN4. It contains a piperazine ring, which is a common structural motif found in agrochemicals and pharmaceuticals. Piperazine can be found in biologically active compounds for a variety of disease states, such as antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs.

Synthesis Analysis

The synthesis of piperazine derivatives, such as “4-(4-bromophenyl)-6-phenyl-2-(1-piperazinyl)pyrimidine”, can be accomplished through a Mannich reaction. The novel compound 2-{[4-(4-bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione, which shares some structural similarities with the compound , is obtained in good yield via a three-step protocol.

Molecular Structure Analysis

The structure of “4-(4-bromophenyl)-6-phenyl-2-(1-piperazinyl)pyrimidine” can be assigned by High-Resolution Mass Spectrometry (HRMS), Infrared spectroscopy (IR), and Nuclear Magnetic Resonance (NMR) experiments.

Chemical Reactions Analysis

The chemical reactions involving piperazine derivatives are diverse. For instance, the protodeboronation of pinacol boronic esters is a notable reaction. The Suzuki–Miyaura coupling is another important reaction involving boron reagents.

Future Directions

The future directions for the research and development of “4-(4-bromophenyl)-6-phenyl-2-(1-piperazinyl)pyrimidine” and similar compounds could involve exploring their potential applications in various disease states, given the wide range of biological activities associated with piperazine derivatives. Further studies could also focus on optimizing their synthesis and improving their pharmacokinetic properties.